Cas no 945837-75-2 (Ethyl 4-boronocinnamate)

Ethyl 4-boronocinnamate structure
Ethyl 4-boronocinnamate structure
Product Name:Ethyl 4-boronocinnamate
CAS No:945837-75-2
MF:C11H13BO4
MW:220.029523611069
CID:2359218
Update Time:2023-08-07

Ethyl 4-boronocinnamate Chemical and Physical Properties

Names and Identifiers

    • (E)-4-(3-ethoxy-3-oxoprop-1-enyl)phenylboronic acid
    • Ethyl 4-boronocinnamate
    • 4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid
    • (E)-(4-(3-ethoxy-3-oxoprop-1-en-1-yl)phenyl)boronic acid
    • 4-(3-ETHOXY-3-OXOPROP-1-ENYL)PHENYLBORONIC ACID
    • [4-(3-ethoxy-3-oxoprop-1-en-1-yl)phenyl]boronic acid
    • (4-(3-Ethoxy-3-oxoprop-1-en-1-yl)phenyl)boronic acid
    • [4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenyl]boronic acid
    • OVNZUEJWYIMMSW-VMPITWQZSA-N
    • OR3977
    • AM87250
    • AB20328
    • R
    • Inchi: 1S/C11H13BO4/c1-2-16-11(13)8-5-9-3-6-10(7-4-9)12(14)15/h3-8,14-15H,2H2,1H3/b8-5+
    • InChI Key: OVNZUEJWYIMMSW-VMPITWQZSA-N
    • SMILES: O(C(/C=C/C1C=CC(B(O)O)=CC=1)=O)CC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 244
  • Topological Polar Surface Area: 66.8
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